Cas no 2228590-41-6 (3-3-(methoxymethyl)furan-2-yl-2,2-dimethylpropanoic acid)

• Product Name: 3-3-(methoxymethyl)furan-2-yl-2,2-dimethylpropanoic acid
• CAS No: 2228590-41-6
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 5974490
• PubChem ID: 165837199
• Update Time: 2025-06-14

3-3-(methoxymethyl)furan-2-yl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(methoxymethyl)furan-2-yl-2,2-dimethylpropanoic acid
• EN300-1774278
• 2228590-41-6
• 3-[3-(methoxymethyl)furan-2-yl]-2,2-dimethylpropanoic acid

• Inchi： 1S/C11H16O4/c1-11(2,10(12)13)6-9-8(7-14-3)4-5-15-9/h4-5H,6-7H2,1-3H3,(H,12,13)
• InChI Key： YJLAFQDWLNHZIH-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 212.10485899g/mol
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.7Ų

Additional information on 3-3-(methoxymethyl)furan-2-yl-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-[3-(Methoxymethyl)furan-2-yl]-2,2-dimethylpropanoic acid (CAS No. 2228590-41-6)

3-[3-(Methoxymethyl)furan-2-yl]-2,2-dimethylpropanoic acid (CAS No. 2228590-41-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique furan ring and methoxymethyl substituent, exhibits versatile reactivity, making it a valuable intermediate in synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly for its role in modulating biological pathways. The 2,2-dimethylpropanoic acid moiety further enhances its stability, enabling its use in prolonged-release formulations.

In recent years, the demand for furan-derived compounds like 3-[3-(Methoxymethyl)furan-2-yl]-2,2-dimethylpropanoic acid has surged due to their eco-friendly profiles and biodegradability. This aligns with the global shift toward green chemistry and sustainable manufacturing practices. The compound’s CAS No. 2228590-41-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Its structural features, such as the methoxymethyl group, contribute to its solubility in polar solvents, a property highly sought after in pharmaceutical formulations.

The synthesis of 3-[3-(Methoxymethyl)furan-2-yl]-2,2-dimethylpropanoic acid often involves multi-step reactions, including furan ring functionalization and carboxylic acid derivatization. These processes are optimized for high yield and purity, catering to industrial-scale production. Analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. The compound’s logP value and pKa are critical parameters for pharmacokinetic studies, often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Beyond pharmaceuticals, CAS No. 2228590-41-6 is explored in agrochemical research for developing novel pesticides with lower environmental toxicity. Its furan backbone is known to interact with insect-specific enzymes, offering targeted action. This specificity reduces off-target effects, addressing consumer concerns about food safety and residue accumulation. Such applications are frequently highlighted in sustainable agriculture webinars and whitepapers.

In material science, the compound’s thermostability and film-forming properties are under investigation for biopolymer applications. Its compatibility with renewable polymers like PLA (polylactic acid) makes it a candidate for biodegradable packaging solutions. These innovations resonate with the growing consumer demand for eco-conscious products, a trend dominating search queries in circular economy discussions.

To address common queries, 3-[3-(Methoxymethyl)furan-2-yl]-2,2-dimethylpropanoic acid is neither a regulated substance nor a hazardous material, ensuring compliance with global safety standards. Its MSDS (Material Safety Data Sheet) emphasizes standard laboratory precautions, reinforcing its suitability for research. For those seeking synthetic protocols or supplier information, peer-reviewed journals and specialized chemical databases remain the primary resources.

In summary, CAS No. 2228590-41-6 represents a multifaceted compound bridging pharmaceutical innovation, sustainable agrochemicals, and advanced materials. Its structural versatility and environmental compatibility position it as a key player in future scientific breakthroughs. As research progresses, this compound is poised to address pressing challenges in healthcare and environmental sustainability, making it a focal point for interdisciplinary studies.